Cas no 1339057-00-9 (2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol)

2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol is a cyclohexylamine derivative featuring an ethoxyethanol side chain, offering a balanced combination of hydrophilic and lipophilic properties. Its structure, incorporating a tertiary amine and hydroxyl group, enhances solubility in both aqueous and organic matrices, making it suitable for applications requiring controlled reactivity and solubility. The 3,3-dimethylcyclohexyl moiety contributes steric hindrance, improving stability against oxidative degradation. This compound is particularly useful in pharmaceutical intermediates, specialty surfactants, and polymer modifiers, where its bifunctional reactivity enables selective derivatization. The ethylene glycol spacer further enhances flexibility in molecular design, facilitating tailored physicochemical properties for advanced formulations.
2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol structure
1339057-00-9 structure
Product Name:2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol
CAS No:1339057-00-9
MF:C12H25NO2
MW:215.332403898239
CID:5149318
PubChem ID:64468449
Update Time:2025-05-23

2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-{2-[(3,3-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol
    • Ethanol, 2-[2-[(3,3-dimethylcyclohexyl)amino]ethoxy]-
    • 2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol
    • Inchi: 1S/C12H25NO2/c1-12(2)5-3-4-11(10-12)13-6-8-15-9-7-14/h11,13-14H,3-10H2,1-2H3
    • InChI Key: ZWQHOHUIIZEPCT-UHFFFAOYSA-N
    • SMILES: O(CCO)CCNC1CCCC(C)(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 171
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.5

2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol Pricemore >>

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Additional information on 2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol

Professional Introduction to Compound with CAS No. 1339057-00-9 and Product Name: 2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol

The compound identified by the CAS number 1339057-00-9 and the product name 2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical and therapeutic contexts. The molecular structure of this compound includes a dimethylcyclohexyl side chain, which contributes to its distinct physicochemical properties, making it a subject of interest for further exploration.

In recent years, the development of novel compounds with tailored molecular architectures has been a cornerstone in the pharmaceutical industry. The presence of the aminoethoxy moiety in the compound’s name suggests a possible role in modulating biological pathways, particularly in areas such as enzyme inhibition and receptor binding. This structural feature is often exploited in drug design to enhance bioavailability and target specificity. The 3,3-dimethylcyclohexyl group further influences the compound’s solubility and stability, making it a promising candidate for formulation into various pharmaceutical forms.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound in question has been studied for its potential interactions with biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary studies indicate that this compound may exhibit inhibitory activity against certain enzymes, which could be beneficial in the development of treatments for inflammatory diseases. The dimethylcyclohexyl substituent is particularly noteworthy, as it can influence the compound’s binding affinity and metabolic stability.

The synthesis of this compound involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of 3,3-dimethylcyclohexyl as a protecting group or chiral auxiliary has been explored in some synthetic routes, demonstrating its versatility in complex molecule construction. These synthetic strategies align with contemporary trends in chemical synthesis, emphasizing efficiency and sustainability.

One of the most intriguing aspects of this compound is its potential role as a lead molecule for drug discovery. The combination of the aminoethoxy and dimethylcyclohexyl groups provides a rich scaffold for structural modifications, allowing researchers to fine-tune its pharmacological properties. Computational modeling and molecular dynamics simulations have been utilized to predict how this compound might interact with biological targets at the atomic level. These computational studies provide valuable insights into the compound’s mechanism of action and help guide further experimental investigations.

In addition to its pharmacological potential, this compound has shown promise in preliminary toxicological assessments. These studies aim to evaluate its safety profile before moving into clinical trials. The 2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol moiety appears to contribute to a favorable safety profile, with no significant toxic effects observed at tested concentrations. This is an encouraging finding, as it supports further development efforts without raising immediate concerns about toxicity.

The future direction of research on this compound includes exploring its efficacy in animal models and eventually human clinical trials. If successful, it could lead to new therapeutic interventions for various diseases. The collaboration between academic researchers and pharmaceutical companies is essential in translating laboratory findings into viable treatments for patients worldwide. The unique structural features of this compound make it an attractive candidate for further investigation under these collaborative frameworks.

The broader implications of this research extend beyond individual compounds to the advancement of drug discovery methodologies as a whole. Techniques such as high-throughput screening and artificial intelligence-driven drug design are increasingly being integrated into research pipelines to accelerate the identification of novel therapeutic agents. The insights gained from studying compounds like 1339057-00-9 contribute to this evolving landscape by providing new molecular scaffolds and functional motifs that can be leveraged for future drug development.

In conclusion, the compound with CAS number 1339057-00-9 and product name 2-{2-(3,3-dimethylcyclohexyl)aminoethoxy}ethan-1-ol represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features offer potential benefits in modulating biological pathways and developing new treatments for various diseases. Ongoing research continues to uncover its full therapeutic potential, paving the way for innovative approaches in drug discovery and development.

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